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Compound of Interest

Compound Name: AF555 Nhs

Cat. No.: B15555274 Get Quote

This guide provides immediate safety, handling, and disposal protocols for AF555 NHS Ester, a

bright, orange-fluorescent dye commonly used for labeling primary amines in proteins and

other molecules.[1][2] Adherence to these procedures is critical for ensuring laboratory safety

and maintaining the integrity of your research.

I. Personal Protective Equipment (PPE)
When handling AF555 NHS Ester, a comprehensive PPE strategy is essential to minimize

exposure and ensure personal safety.[3] The following equipment should be worn at all times in

the laboratory.[4]

Core PPE Requirements:

Gloves: Nitrile or latex gloves are required to prevent skin contact.[3]

Lab Coats: A long-sleeved lab coat should be worn to protect against splashes and skin

exposure.[3]

Eye Protection: Safety glasses or goggles are mandatory to shield the eyes from potential

chemical splashes.[3]

Face Shields: In situations where there is a significant risk of splashing, a face shield

provides an additional layer of protection for the entire face.[3]
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Closed-Toe Shoes: To prevent injuries from spills or falling objects, closed-toe shoes must be

worn in the laboratory.[3]

For tasks with a higher risk of generating aerosols or dust, additional respiratory protection may

be necessary.[5][6]

II. Chemical and Physical Properties
Understanding the properties of AF555 NHS Ester is fundamental to its safe handling and

effective use.

Property Value Reference

Appearance Dark red powder [7]

Molecular Weight ~1250 g/mol [2]

Excitation Maximum 552-555 nm [1][2][7]

Emission Maximum 566-572 nm [2][7][8]

Extinction Coefficient 155,000 cm⁻¹M⁻¹ [2][8]

Solubility Water, DMSO, DMF [8]

pH Sensitivity pH-insensitive from pH 4 to 10 [9][10]

III. Storage and Handling Protocols
Proper storage and handling are crucial for maintaining the stability and reactivity of AF555
NHS Ester.

Storage:

Store in a freezer at -20°C upon receipt.[5][7]

Protect from light and moisture at all times.[7][9]

The product can be transported at room temperature for up to 3 weeks.[7]
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Handling:

Acclimatization: Before use, allow the vial to warm to room temperature to prevent

condensation.

Reconstitution: The NHS ester is typically dissolved in high-quality anhydrous

dimethylformamide (DMF) or dimethylsulfoxide (DMSO).[10]

Reaction Conditions: The labeling reaction with primary amines is typically carried out in a

sodium bicarbonate buffer at pH 8.3 for one hour at room temperature.[2][10]

Ventilation: Always handle the compound in a well-ventilated area or under a chemical fume

hood to avoid inhalation of any dust or aerosols.[5]

IV. Spill and Exposure Procedures
In the event of a spill or personal exposure, immediate and appropriate action is necessary.

Spill Response:

Evacuate: Evacuate non-essential personnel from the immediate area.[5]

Ventilate: Ensure the area is well-ventilated.[5]

Contain: Absorb liquid spills with an inert material such as diatomite or universal binders.[5]

For solid spills, carefully sweep up the material to avoid creating dust.

Decontaminate: Clean the spill area and any contaminated equipment with alcohol.[5]

Dispose: Collect all contaminated materials in a sealed container for proper waste disposal.

[5]

Exposure Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if present.[11] Seek medical attention.
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Skin Contact: Wash the affected area thoroughly with soap and water.[5][11] Remove

contaminated clothing.

Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[5][11]

Ingestion: Rinse the mouth with water. Do not induce vomiting.[11] Seek immediate medical

attention.

V. Disposal Plan
All waste containing AF555 NHS Ester must be treated as hazardous chemical waste and

disposed of according to institutional and local regulations.[12][13]

Waste Segregation and Collection:

Solid Waste: Contaminated items such as gloves, pipette tips, and paper towels should be

collected in a designated, labeled hazardous waste container.[14]

Liquid Waste: All solutions containing the dye, including the initial rinse of emptied

containers, must be collected in a sealed, properly labeled hazardous waste container.[14]

[15] The first rinse of the empty chemical container must be collected and disposed of as

hazardous waste.[14]

Container Management: Waste containers must be kept closed except when adding waste

and stored in a designated satellite accumulation area.[12][14][15]

Never dispose of AF555 NHS Ester or its waste down the drain or in the regular trash.[14]

VI. Experimental Workflow & Safety Diagram
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Workflow for Safe Handling and Disposal of AF555 NHS Ester

1. Preparation & PPE
- Wear gloves, lab coat, eye protection.

- Work in a well-ventilated area.

2. Reagent Handling
- Warm vial to room temperature.

- Reconstitute in anhydrous DMSO or DMF.

3. Labeling Reaction
- Perform conjugation at pH 8.3.

Exposure Event
If exposure occurs

4. Spill Response
- Evacuate, ventilate, contain.
- Decontaminate with alcohol.

If spill occurs

5. Waste Collection
- Segregate solid and liquid waste.
- Use labeled, sealed containers.

6. Disposal
- Store in satellite accumulation area.
- Arrange for hazardous waste pickup.

First Aid
- Eye: Flush with water for 15 min.
- Skin: Wash with soap and water.

- Inhalation: Move to fresh air.
- Ingestion: Rinse mouth.

Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of AF555 NHS Ester.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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